![molecular formula C10H17N3O B2836625 3-tert-butyl-4-cyclopropyl-1-methyl-4,5-dihydro-1H-1,2,4-triazol-5-one CAS No. 2199684-86-9](/img/structure/B2836625.png)
3-tert-butyl-4-cyclopropyl-1-methyl-4,5-dihydro-1H-1,2,4-triazol-5-one
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Description
3-tert-butyl-4-cyclopropyl-1-methyl-4,5-dihydro-1H-1,2,4-triazol-5-one, also known as TCT, is a chemical compound that has gained significant attention in the scientific research community due to its potential applications in various fields. TCT is a triazolone derivative that has been synthesized using different methods, and its mechanism of action, biochemical and physiological effects, advantages, and limitations for lab experiments, and future directions have been investigated.
Scientific Research Applications
Synthesis and Characterization
The synthesis of novel 4,5-dihydro-1H-1,2,4-triazol-5-one derivatives, including those with tert-butyl groups, has been explored, demonstrating methods for creating compounds with potential antioxidant activities and studying their physicochemical properties, such as potentiometric titrations in non-aqueous solvents and lipophilicity investigations via HPLC (Yüksek et al., 2015).
Physicochemical Properties
The determination of pKa values and GIAO NMR calculations for some new triazol-5-ones revealed insights into their molecular structure, acidity effects from solvents and molecular structure, and isotropic nuclear magnetic shielding constants, comparing theoretical values with experimental data (Yüksek et al., 2008).
Antioxidant Activities
Research on the antioxidant activities of triazol-5-one derivatives, including detailed analyses of their reducing power, free radical scavenging, and metal chelating activities, has been conducted to compare these compounds against standard antioxidants, highlighting their potential therapeutic applications (Yüksek et al., 2008).
Antitumor Activity
A specific derivative, 4-(tert-butyl)-5-(1H-1,2,4-triazol-1-yl)-N-(2-hydroxy-3,5-diiodinebenzyl)thiazol-2-amine, was synthesized and evaluated for its crystal structure and antitumor activity, demonstrating the potential medicinal applications of these compounds (Ye Jiao et al., 2015).
Ligand Chemistry
The synthesis of potassium tris(3-tert-butyl-5-methyl-1,2,4-triazolyl)borate ligand and its complexation with various metals, examining the steric and solubility properties of these ligands, suggests their utility in creating functional models for enzyme active sites in aqueous environments (Jernigan et al., 2007).
Properties
IUPAC Name |
5-tert-butyl-4-cyclopropyl-2-methyl-1,2,4-triazol-3-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H17N3O/c1-10(2,3)8-11-12(4)9(14)13(8)7-5-6-7/h7H,5-6H2,1-4H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BLVVAVWPVLQJPN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)C1=NN(C(=O)N1C2CC2)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H17N3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
195.26 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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